1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine

• IUPAC Name: [3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazol-5-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C15H17FN2O2/c16-12-6-4-11(5-7-12)13-10-14(20-17-13)15(19)18-8-2-1-3-9-18/h4-7,14H,1-3,8-10H2
• InChI Key: LSQRRBNPDLKJIM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2CC(=NO2)C3=CC=C(C=C3)F
• Molecular Formula: C15H17FN2O2
• Molecular Weight: 276.31 g/mol

Description

1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine, also known as FLX, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FLX is a piperidine-based compound that has been shown to have a unique mechanism of action, making it a promising candidate for the development of new drugs. In

Mechanism of Action

1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine works by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that play a role in pain and inflammation. By inhibiting the activity of COX-2, 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine reduces the production of prostaglandins, resulting in a reduction in pain and inflammation.
Biochemical and Physiological Effects
1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), which are involved in the inflammatory response. 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine has also been shown to reduce the expression of the protein kinase C (PKC) enzyme, which is involved in the regulation of neuronal function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine in lab experiments is its ease of synthesis. 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine can be synthesized in a laboratory setting with relative ease, making it a convenient compound to work with. Another advantage of using 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine is its unique mechanism of action, which makes it a promising candidate for the development of new drugs. However, one limitation of using 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research involving 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine. One area of research is the development of new drugs based on the structure of 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine. By modifying the structure of 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine, it may be possible to develop new drugs with improved therapeutic properties. Another area of research is the study of 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine has shown promise in preclinical studies, and further research is needed to determine its potential as a therapeutic agent for these diseases. Additionally, studies on the safety and toxicity of 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine are needed to determine its suitability for use in humans.

Scientific Research Applications

1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the development of new drugs. 1-{[3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}piperidine has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.